Foreword: On the Non-existence of "Marsglobiferin"
Foreword: On the Non-existence of "Marsglobiferin"
An extensive review of scientific literature and public announcements from planetary science and astrobiology research bodies has found no evidence of a molecule named "Marsglobiferin." It is concluded that "Marsglobiferin" is a notional compound and has not been discovered on Mars or any other celestial body.
Technical Guide to the Discovery and Analysis of Long-Chain Alkanes in the Gale Crater, Mars
Audience: Researchers, scientists, and drug development professionals.
Abstract: This document outlines the discovery of significant organic molecules, specifically long-chain alkanes, in Martian sediments. These findings represent a landmark in our understanding of the preservation of complex organic material on Mars and have implications for astrobiological investigations and the search for potential biosignatures. The primary analysis was conducted by the Sample Analysis at Mars (SAM) instrument suite aboard the Curiosity rover. The molecules are believed to be fragments of larger parent molecules, such as fatty acids, which were preserved in a 3.7-billion-year-old mudstone.[1][2][3] This guide details the discovered compounds, the analytical methodology employed, and the logical workflow of the investigation.
Quantitative Data Summary
The largest organic compounds detected and identified were linear alkanes, discovered within the "Cumberland" rock sample drilled in the Yellowknife Bay region of Gale Crater.[1][2][4] The primary molecules identified are summarized below.
| Property | Decane | Undecane | Dodecane |
| Chemical Formula | C₁₀H₂₂ | C₁₁H₂₄ | C₁₂H₂₆ |
| Carbon Atoms | 10 | 11 | 12 |
| Molar Mass ( g/mol ) | 142.28 | 156.31 | 170.33 |
| Inferred Parent Molecule | Fatty Acids (e.g., Dodecanoic Acid) | Fatty Acids (e.g., Tridecanoic Acid) | Fatty Acids (e.g., Tetradecanoic Acid) |
| Significance | Among the largest, most complex organic molecules confirmed on Mars, suggesting advanced prebiotic chemistry may have occurred.[4][5][6] |
Note: The abundance of undecane (derived from an even-numbered fatty acid) was noted to be slightly higher, a trend that, while not statistically definitive with only three molecules, is considered intriguing as most fatty acids in Earth's organisms have an even number of carbon atoms.[3]
Experimental Protocols
The detection of these organic molecules was the result of a sophisticated analytical protocol executed by the Sample Analysis at Mars (SAM) instrument. The methodology is a form of pyrolysis-gas chromatography-mass spectrometry (py-GC-MS).
2.1 Sample Acquisition and Preparation
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Drilling: The Curiosity rover utilized its drill to acquire a powdered sample from the interior of the "Cumberland" mudstone rock target in May 2013.[4][5]
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Sample Delivery: The powdered sample was delivered to the SAM instrument suite.
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Portioning: A precise portion of the sample (tens of milligrams) was transferred into a quartz sample cup for analysis.
2.2 Evolved Gas Analysis and Pyrolysis
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Oven Insertion: The sample cup was inserted into one of SAM's pyrolysis ovens.
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Thermal Extraction: The sample was heated to high temperatures (exceeding 500°C) in an inert helium atmosphere.[7] This process, known as pyrolysis, vaporizes volatile compounds and breaks down (cracks) larger, non-volatile organic molecules into smaller, more volatile fragments.
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Evolved Gas Transfer: The gases released from the sample (the "evolved gas") were transferred via a carrier stream of helium to the analytical instruments.
2.3 Gas Chromatography-Mass Spectrometry (GC-MS)
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Gas Chromatography (GC): The evolved gas mixture was passed through a gas chromatograph. The GC column separates the different molecular compounds in the gas based on their chemical properties and interaction with the column material. Lighter, more volatile compounds generally travel through the column faster than heavier, less volatile ones.
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Mass Spectrometry (MS): As individual compounds exit the GC column, they enter the Quadrupole Mass Spectrometer. The MS bombards the molecules with electrons, fragmenting them into charged ions. It then separates these ions based on their mass-to-charge ratio, producing a mass spectrum for each compound.
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Compound Identification: By comparing the retention time from the GC and the mass spectrum from the MS with known library data, scientists can definitively identify the chemical structure of the compounds, such as decane, undecane, and dodecane.[2][4]
Visualizations
Caption: Workflow for the discovery of organic molecules on Mars by the Curiosity rover.
Caption: Inferred origin of detected alkanes from larger parent molecules.
References
- 1. Nasa rover discovers largest organic compounds yet found on Mars | Mars | The Guardian [theguardian.com]
- 2. space.com [space.com]
- 3. smithsonianmag.com [smithsonianmag.com]
- 4. NASA’s Curiosity Rover Detects Largest Organic Molecules Found on Mars | NASA Jet Propulsion Laboratory (JPL) [jpl.nasa.gov]
- 5. science.nasa.gov [science.nasa.gov]
- 6. Curiosity Rover detects largest organic compounds ever found on Mars [techexplorist.com]
- 7. Complex organic materials discovered on Mars | McGraw Hill's AccessScience [accessscience.com]
